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Compound of Interest

Boc-beta-alanine 4-nitrophenyl
Compound Name:
ester

Cat. No.: B098815

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-beta-alanine 4-nitrophenyl ester, also known as Boc-3-Ala-ONp, is a pivotal reagent in
the fields of peptide synthesis, drug development, and bioconjugation.[1] This compound is an
N-terminally protected amino acid derivative where the amine group of beta-alanine is
protected by a tert-butyloxycarbonyl (Boc) group, and the carboxylic acid is activated as a 4-
nitrophenyl ester. The Boc group provides stability and is readily removable under moderately
acidic conditions, while the 4-nitrophenyl ester serves as a good leaving group, facilitating the
formation of amide bonds under mild conditions.[2] These characteristics make it a valuable
building block for the synthesis of peptides and other complex organic molecules. Its
applications extend to the development of prodrugs to enhance bioavailability, the creation of
enzyme inhibitors, and as an intermediate in the synthesis of agrochemicals and fine
chemicals.[1]

Chemical and Physical Properties

The fundamental properties of Boc-beta-alanine 4-nitrophenyl ester are summarized in the
table below, providing a quick reference for laboratory use.
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Property Value

CAS Number 17547-09-0

Molecular Formula C14H18N20s

Molecular Weight 310.31 g/mol [3]
Appearance White to off-white powder
Melting Point 60-67 °C

Purity >97% (HPLC)

Storage 0-8 °C

Spectroscopic Data

While a dedicated spectrum for Boc-beta-alanine 4-nitrophenyl ester is not readily available,
the expected spectroscopic characteristics can be inferred from its structure and data from
similar compounds.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
protons of the tert-butyl group of the Boc protecting group, the two methylene groups of the
beta-alanine backbone, and the aromatic protons of the 4-nitrophenyl group.

e 13C NMR: The carbon NMR spectrum would display resonances for the carbonyl carbons of
the ester and the carbamate, the carbons of the tert-butyl group, the methylene carbons of
the beta-alanine, and the aromatic carbons of the 4-nitrophenyl ring.

» IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the
functional groups present. Key expected peaks include a strong carbonyl (C=0) stretching
vibration for the ester, another carbonyl stretch for the Boc group's carbamate, and
characteristic peaks for the nitro group (NO2) on the aromatic ring.

e Mass Spectrometry: The mass spectrum would show the molecular ion peak corresponding
to the compound's molecular weight, along with fragmentation patterns characteristic of the
loss of the Boc group and other fragments.
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Experimental Protocols

The primary application of Boc-beta-alanine 4-nitrophenyl ester is in peptide synthesis,
particularly in solid-phase peptide synthesis (SPPS) utilizing the Boc protection strategy. Below
is a detailed methodology for its use in a typical coupling cycle.

Protocol: Incorporation of a Beta-Alanine Residue using
Boc-SPPS

This protocol outlines the steps for coupling Boc-beta-alanine 4-nitrophenyl ester to a resin-
bound peptide chain with a free N-terminal amine.

Materials:

Peptide-resin with a free N-terminal amine

o Boc-beta-alanine 4-nitrophenyl ester

¢ Dichloromethane (DCM), peptide synthesis grade

» Trifluoroacetic acid (TFA)

» N,N-Diisopropylethylamine (DIEA)

e N,N-Dimethylformamide (DMF), peptide synthesis grade

o Kaiser test reagents

Procedure:

e Resin Swelling: The peptide-resin is swelled in DCM for 30 minutes in a reaction vessel.
e Boc Deprotection:

o The DCM is drained, and a solution of 50% TFA in DCM is added to the resin.

o The mixture is agitated for 30 minutes to remove the N-terminal Boc protecting group.
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o The deprotection solution is drained, and the resin is washed thoroughly with DCM (3x)
and then with DMF (3x) to remove residual TFA.

Neutralization:

o A solution of 10% DIEA in DMF is added to the resin to neutralize the N-terminal
ammonium salt.

o The mixture is agitated for 10 minutes.

o The neutralization solution is drained, and the resin is washed with DMF (3x) to remove
excess DIEA.

Coupling:

o A solution of Boc-beta-alanine 4-nitrophenyl ester (2-3 equivalents relative to the resin
substitution) in DMF is prepared.

o This solution is added to the neutralized peptide-resin.

o The reaction is allowed to proceed with agitation for 2-4 hours at room temperature.
Monitoring the Coupling Reaction:

o A small sample of the resin is taken and washed.

o The Kaiser test is performed to detect the presence of free primary amines. A negative
Kaiser test (yellow beads) indicates the completion of the coupling reaction.

Washing:
o Once the coupling is complete, the reaction solution is drained.

o The resin is washed thoroughly with DMF (3x) and then with DCM (3x) to remove
unreacted reagents and by-products.

Next Cycle: The resin is now ready for the next deprotection and coupling cycle if the peptide
chain needs to be extended further.
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Visualizations
Logical Relationship: Boc Protecting Group in Peptide
Synthesis

The following diagram illustrates the fundamental principle of using the Boc protecting group in
peptide synthesis. The Boc group "protects” the N-terminus of an amino acid, allowing its C-
terminus to be selectively activated and coupled to the N-terminus of another amino acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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